N-[4-(dimethylamino)phenyl]-6,8,10-triazaspiro[4.5]deca-6,9-diene-7,9-diamine

• IUPAC Name: 9-N-[4-(dimethylamino)phenyl]-6,8,10-triazaspiro[4.5]deca-6,9-diene-7,9-diamine
• InChI: InChI=1S/C15H22N6/c1-21(2)12-7-5-11(6-8-12)17-14-18-13(16)19-15(20-14)9-3-4-10-15/h5-8H,3-4,9-10H2,1-2H3,(H4,16,17,18,19,20)
• InChI Key: UARGFBRILIUEBX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC2=NC3(CCCC3)N=C(N2)N
• Molecular Formula: C15H22N6
• Molecular Weight: 286.38 g/mol

Description

N-[4-(dimethylamino)phenyl]-6,8,10-triazaspiro[4.5]deca-6,9-diene-7,9-diamine, also known as NSC-743380, is a novel compound with potential applications in scientific research. It belongs to the class of spirocyclic compounds and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[4-(dimethylamino)phenyl]-6,8,10-triazaspiro[4.5]deca-6,9-diene-7,9-diamine is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It also inhibits the activity of cyclin-dependent kinases, which play a key role in cell cycle regulation.
Biochemical and Physiological Effects:
N-[4-(dimethylamino)phenyl]-6,8,10-triazaspiro[4.5]deca-6,9-diene-7,9-diamine has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It also inhibits the expression of certain genes involved in cell growth and proliferation. In addition, N-[4-(dimethylamino)phenyl]-6,8,10-triazaspiro[4.5]deca-6,9-diene-7,9-diamine has been found to exhibit anti-inflammatory and analgesic effects by inhibiting the activity of certain enzymes and proteins involved in inflammation.

Advantages and Limitations for Lab Experiments

N-[4-(dimethylamino)phenyl]-6,8,10-triazaspiro[4.5]deca-6,9-diene-7,9-diamine has several advantages for lab experiments. It is a novel compound with potential applications in medicinal chemistry. It has been optimized to yield a high purity product with good yield. However, there are also limitations to its use. The mechanism of action is not fully understood, and further research is needed to elucidate its mode of action. In addition, the compound may have off-target effects, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[4-(dimethylamino)phenyl]-6,8,10-triazaspiro[4.5]deca-6,9-diene-7,9-diamine. One area of research could focus on elucidating the mechanism of action and identifying the specific enzymes and proteins targeted by the compound. Another area of research could focus on optimizing the synthesis method to improve the yield and purity of the product. Additionally, further research could be conducted to investigate the potential applications of N-[4-(dimethylamino)phenyl]-6,8,10-triazaspiro[4.5]deca-6,9-diene-7,9-diamine in the treatment of inflammatory diseases.

Scientific Research Applications

N-[4-(dimethylamino)phenyl]-6,8,10-triazaspiro[4.5]deca-6,9-diene-7,9-diamine has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells. It has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. In addition, N-[4-(dimethylamino)phenyl]-6,8,10-triazaspiro[4.5]deca-6,9-diene-7,9-diamine has been found to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases.